Cas no 92622-96-3 (1H-Indole-2-carboxylicacid, 3-bromo-5-methoxy-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylicacid, 3-bromo-5-methoxy-, ethyl ester
• CAS No: 92622-96-3
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 803420
• PubChem ID: 10870237
• Update Time: 2025-04-19

1H-Indole-2-carboxylicacid, 3-bromo-5-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 3-bromo-5-methoxy-, ethyl ester
• bromo-3 oxo-4 pimelate d'ethyle
• ethyl 3-bromo-4-oxo-pimelate
• ethyl 3-bromo-5-methoxy-1H-indole-2-carboxylate
• ethyl 3-bromo-5-methoxyindole-2-carboxylate
• Heptanedioic acid,3-bromo-4-oxo-,diethyl ester
• D78618
• 1h-indole-2-carboxylic acid,3-bromo-5-methoxy-,ethyl ester
• 3-Bromo-5-methoxy-1H-indole-2-carboxylic acid ethyl ester
• 92622-96-3

• Inchi： 1S/C12H12BrNO3/c1-3-17-12(15)11-10(13)8-6-7(16-2)4-5-9(8)14-11/h4-6,14H,3H2,1-2H3
• InChI Key： PAEWSWGZVGNPIV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)NC2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 297.00000
• Monoisotopic Mass: 297.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32000
• LogP: 3.11570